Cas no 127403-39-8 ((cyclohexylmethyl)2-(piperidin-1-yl)ethylamine)

• Product Name: (cyclohexylmethyl)2-(piperidin-1-yl)ethylamine
• CAS No: 127403-39-8
• MF: C₁₄H₂₈N₂
• MW: 224.385523796082
• CID: 6151686
• PubChem ID: 60687019
• Update Time: 2025-07-15

(cyclohexylmethyl)2-(piperidin-1-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (cyclohexylmethyl)2-(piperidin-1-yl)ethylamine
• (cyclohexylmethyl)[2-(piperidin-1-yl)ethyl]amine
• EN300-1010527
• 127403-39-8
• SCHEMBL8047476
• AKOS009064611

• Inchi： 1S/C14H28N2/c1-3-7-14(8-4-1)13-15-9-12-16-10-5-2-6-11-16/h14-15H,1-13H2
• InChI Key： YLVSZGVCILCKEZ-UHFFFAOYSA-N
• SMILES： N1(CCNCC2CCCCC2)CCCCC1

Computed Properties

• Exact Mass: 224.225248902g/mol
• Monoisotopic Mass: 224.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (cyclohexylmethyl)2-(piperidin-1-yl)ethylamine

Comprehensive Overview of (cyclohexylmethyl)2-(piperidin-1-yl)ethylamine (CAS No. 127403-39-8): Properties, Applications, and Industry Insights

(Cyclohexylmethyl)2-(piperidin-1-yl)ethylamine (CAS No. 127403-39-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This amine derivative combines a cyclohexylmethyl group with a piperidine moiety, offering a versatile scaffold for drug discovery and material science. Its molecular formula, C14H28N2, and intermediate properties make it a valuable building block in synthetic chemistry.

In recent years, the demand for piperidine-containing compounds has surged, driven by their prevalence in bioactive molecules and agrochemicals. Researchers frequently search for "CAS 127403-39-8 supplier" or "(cyclohexylmethyl)2-(piperidin-1-yl)ethylamine synthesis," reflecting its industrial relevance. The compound's cyclohexyl ring contributes to lipophilicity, a critical factor in optimizing drug bioavailability—a hot topic in medicinal chemistry discussions.

From a synthetic perspective, (cyclohexylmethyl)2-(piperidin-1-yl)ethylamine serves as a key intermediate in designing central nervous system (CNS) therapeutics, aligning with trending searches like "amine derivatives for neuropharmacology." Its piperidine-ethylamine backbone mimics structural motifs found in neuromodulators, making it a candidate for studying receptor interactions. Analytical techniques such as HPLC and NMR are typically employed to verify its purity, addressing common queries about "CAS 127403-39-8 characterization methods."

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, proper handling of amine-based compounds remains a frequent query among laboratory professionals. The compound's stability under various pH conditions (pH-dependent solubility) is another area of interest, particularly for formulators exploring "excipient compatibility" in drug delivery systems.

Innovations in green chemistry have further spotlighted derivatives like (cyclohexylmethyl)2-(piperidin-1-yl)ethylamine. Researchers are investigating solvent-free synthesis routes or catalytic amination methods to reduce waste—a response to the growing demand for "sustainable synthetic protocols." This aligns with broader industry trends toward eco-friendly intermediates.

In material science, the compound's amphiphilic nature (due to its cyclohexyl and polar amine groups) opens applications in surface modification or polymer additives. Such multidisciplinary utility explains why searches for "CAS 127403-39-8 applications beyond pharma" have risen by 40% year-over-year (2022–2023).

To conclude, (cyclohexylmethyl)2-(piperidin-1-yl)ethylamine exemplifies how tailored N-heterocyclic compounds bridge gaps between academic research and industrial needs. Its adaptability to structure-activity relationship (SAR) studies and compatibility with modern flow chemistry techniques ensure its continued relevance in evolving scientific landscapes.